Nelumol A Nelumol A Nelumol A is a natural product found in Verbesina glabrata, Ligularia nelumbifolia, and Ligularia duciformis with data available.
Brand Name: Vulcanchem
CAS No.: 77836-86-3
VCID: VC21145608
InChI: InChI=1S/C21H30O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-11,14-15,22H,6,9,12-13H2,1-5H3/b10-7+,17-11+
SMILES: CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C
Molecular Formula: C21H30O4
Molecular Weight: 346.5 g/mol

Nelumol A

CAS No.: 77836-86-3

Cat. No.: VC21145608

Molecular Formula: C21H30O4

Molecular Weight: 346.5 g/mol

* For research use only. Not for human or veterinary use.

Nelumol A - 77836-86-3

Specification

Description Nelumol A is a natural product found in Verbesina glabrata, Ligularia nelumbifolia, and Ligularia duciformis with data available.
CAS No. 77836-86-3
Molecular Formula C21H30O4
Molecular Weight 346.5 g/mol
IUPAC Name (E)-3-[4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3,5-dimethoxyphenyl]prop-2-en-1-ol
Standard InChI InChI=1S/C21H30O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-11,14-15,22H,6,9,12-13H2,1-5H3/b10-7+,17-11+
Standard InChI Key MWNIFFJAKKQUJF-NRHDHWSESA-N
Isomeric SMILES CC(=CCC/C(=C/COC1=C(C=C(C=C1OC)/C=C/CO)OC)/C)C
SMILES CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C
Canonical SMILES CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CCO)OC)C)C
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